Cas no 116044-87-2 (7-Chloro-2-(chloromethyl)-1,3-benzoxazole)

• Product Name: 7-Chloro-2-(chloromethyl)-1,3-benzoxazole
• CAS No: 116044-87-2
• MF: C₈H₅Cl₂NO
• MW: 202.037400007248
• MDL: MFCD09743363
• CID: 1205506
• PubChem ID: 10465436
• Update Time: 2025-06-08

7-Chloro-2-(chloromethyl)-1,3-benzoxazole Chemical and Physical Properties

Names and Identifiers

• Benzoxazole, 7-chloro-2-(chloromethyl)-
• 7-chloro-2-(chloromethyl)Benzoxazole
• SCHEMBL9846100
• 7-chloro-2-(chloromethyl)-1,3-benzoxazole
• AKOS005605239
• EN300-177557
• DA-20964
• AC3047
• SY130184
• 116044-87-2
• 7-Chloro-2-(chloromethyl)benzo[d]oxazole
• STK693872
• MFCD09743363
• 7-Chloro-2-(chloromethyl)-1,3-benzoxazole

• MDL： MFCD09743363
• Inchi： 1S/C8H5Cl2NO/c9-4-7-11-6-3-1-2-5(10)8(6)12-7/h1-3H,4H2
• InChI Key： CBGNQFKWYGLPHN-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1OC(CCl)=N2

Computed Properties

• Exact Mass: 200.97495
• Monoisotopic Mass: 200.9748192g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on 7-Chloro-2-(chloromethyl)-1,3-benzoxazole

Professional Introduction to 7-Chloro-2-(chloromethyl)-1,3-benzoxazole (CAS No. 116044-87-2)

7-Chloro-2-(chloromethyl)-1,3-benzoxazole, with the chemical identifier CAS No. 116044-87-2, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule has garnered attention due to its unique structural properties and potential applications in drug development. The benzoxazole core, a fused ring system consisting of a benzene ring and an oxygen-containing heterocycle, is well-documented for its role in various bioactive molecules. The presence of chlorine and chloromethyl substituents further enhances its reactivity and utility in synthetic chemistry.

The compound’s structure imparts distinct chemical characteristics that make it a valuable intermediate in the synthesis of more complex pharmaceutical agents. Specifically, the 7-chloro and 2-(chloromethyl) functional groups contribute to its versatility in forming carbon-carbon bonds through nucleophilic addition reactions. This property is particularly useful in constructing pharmacophores that target specific biological pathways.

In recent years, there has been growing interest in exploring the pharmacological potential of benzoxazole derivatives. Studies have demonstrated that modifications at the 2-position of the benzoxazole ring can significantly alter the biological activity of the molecule. The introduction of a chloromethyl group at this position enhances the compound’s ability to interact with biological targets, making it a promising scaffold for drug discovery.

One of the most compelling areas of research involving 7-Chloro-2-(chloromethyl)-1,3-benzoxazole is its application in anticancer therapy. Preliminary studies have indicated that this compound exhibits inhibitory effects on certain cancer cell lines by interfering with key cellular processes such as DNA replication and cell proliferation. The chlorine substituent at the 7-position facilitates electrophilic aromatic substitution reactions, enabling further derivatization to fine-tune its biological activity.

The synthesis of 7-Chloro-2-(chloromethyl)-1,3-benzoxazole involves multi-step organic reactions that highlight the compound’s synthetic utility. Traditional methods often employ chlorination and formylation techniques to introduce the desired functional groups. Advanced synthetic strategies, including palladium-catalyzed cross-coupling reactions, have also been explored to improve yield and purity. These synthetic approaches underscore the compound’s importance as a building block in medicinal chemistry.

Advances in computational chemistry have further enhanced our understanding of how 7-Chloro-2-(chloromethyl)-1,3-benzoxazole interacts with biological targets. Molecular modeling studies have revealed that the compound can bind to enzymes and receptors involved in cancer progression, providing insights into its mechanism of action. These computational findings are corroborated by experimental data from high-throughput screening assays, which have identified derivatives of this benzoxazole scaffold as potent inhibitors.

The role of benzoxazole derivatives in antimicrobial applications is another area where 7-Chloro-2-(chloromethyl)-1,3-benzoxazole shows promise. Emerging evidence suggests that modifications at the 2-position can confer broad-spectrum antimicrobial activity against resistant strains of bacteria and fungi. This has significant implications for developing new antibiotics and antifungal agents to combat rising rates of drug resistance.

The environmental impact of synthesizing and using 7-Chloro-2-(chloromethyl)-1,3-benzoxazole is also a consideration in modern pharmaceutical research. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. Catalytic processes and solvent-free reactions are being optimized to align with sustainable chemistry principles.

In conclusion, 7-Chloro-2-(chloromethyl)-1,3-benzoxazole (CAS No. 116044-87-2) represents a fascinating compound with diverse applications in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules targeting various diseases, particularly cancer and infections. As research continues to uncover new therapeutic potentials, this benzoxazole derivative is poised to play an increasingly important role in drug development.